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What exactly is Thymidine?

Thymidine is referred to as deoxythymidine or deoxyribosylthymine, or thymine deoxyriboside. It is a deoxynucleoside pyrimidine. Deoxythymidine is DNA's nucleoside T linked to the deoxyadenosine (A) within double-stranded DNA. In cell biology, it also is used to coordinate the cells during the G1/early S phase. The prefix deoxyis frequently not used since there aren't any precursors for thymine nucleotides in RNA production.

The role of Thymidine in biology

Deoxythymidine is a nucleoside found in DNA. In a double-stranded DNA arrangement, thymidine pairs with deoxyadenosine. It's useful for cell synchronization in S-phase. In the process of salvaging, the pyrimidines transform thymine into Thymidine.